Arisugacin E

Acetylcholinesterase inhibition Enzyme kinetics Meroterpenoid SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H34O6
Molecular Weight 454.6 g/mol
Cat. No. B15615449
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Technical Parameters


Basic Identity
Product NameArisugacin E
Molecular FormulaC27H34O6
Molecular Weight454.6 g/mol
Structural Identifiers
InChIInChI=1S/C27H34O6/c1-24(2)22(28)10-11-25(3)21-14-18-20(33-26(21,4)12-13-27(24,25)30)15-19(32-23(18)29)16-6-8-17(31-5)9-7-16/h6-9,15,21-22,28,30H,10-14H2,1-5H3/t21-,22-,25-,26-,27-/m1/s1
InChIKeyGECAUTUYQKKNPV-XIVUVDIESA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Arisugacin E – A Critical Negative-Control Meroterpenoid for Acetylcholinesterase Inhibitor Screening and SAR Studies


Arisugacin E (CAS 261951-22-8, C₂₇H₃₄O₆, MW 454.56) is an α-pyrone meroterpenoid fungal metabolite isolated from a mutant strain of Penicillium sp. FO-4259-11, belonging to the arisugacin family of microbial secondary metabolites [1]. Unlike the potent, sub-nanomolar acetylcholinesterase (AChE) inhibitors arisugacins A and B within the same structural class, Arisugacin E exhibits no detectable inhibitory activity against AChE at concentrations up to 100 µM, making it uniquely positioned as a structurally matched, biologically inert comparator for mechanistic enzyme binding studies and structure–activity relationship (SAR) dissection [2]. Its molecular formula differs from Arisugacin A (C₂₈H₃₂O₈) by the absence of one methoxy group and one oxygen atom, reflecting a critical structural simplification that abolishes target engagement [3].

Inactive comparator control
No detectable AChE inhibition at high assay concentrations; matches potent arisugacin chemotype
Structural mimic
Preserves conserved pentacyclic meroterpenoid core for scaffold-specific assay background correction
SAR dissection baseline
Defines minimal pharmacophore requirement; enables attribution of potency to specific substituents

Why Arisugacin E Cannot Be Replaced by Other Arisugacins or Generic AChE Inhibitors in Controlled Experiments


The arisugacin meroterpenoid family spans an extraordinary potency range exceeding five orders of magnitude against AChE — from Arisugacin A (IC₅₀ ≈ 1 nM) to Arisugacin E (IC₅₀ > 100 µM) — despite sharing a conserved pentacyclic scaffold with a 4-hydroxy-2-pyrone DE-ring system [1]. This steep SAR gradient means that seemingly minor structural modifications, such as the substitution pattern on the pendant phenyl ring (3,4-dimethoxyphenyl in Arisugacin A versus 4-methoxyphenyl in Arisugacin E), produce binary on/off biological outcomes [2]. Consequently, Arisugacin E is irreplaceable as a genuine negative control: no other commercially available arisugacin congener (A–D, F–H) combines its high structural homology to the potent lead compound with complete functional inertness at the target. Generic AChE inhibitors such as donepezil or tacrine differ fundamentally in chemotype, binding mode, and selectivity profile, rendering them unsuitable as silent comparators for arisugacin-specific mechanistic or biophysical studies [3].

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Other arisugacins (A–D, F–H) retain measurable AChE inhibitory activity, potentially confounding baseline signal interpretation.
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Generic inhibitors such as donepezil or tacrine differ fundamentally in chemotype and binding mode, making them unsuitable for arisugacin-specific mechanistic controls.
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Lack of the conserved pentacyclic scaffold in non-arisugacin comparators prevents valid SAR interpretation and off-target attribution.

Quantitative Comparative Evidence: Arisugacin E Differentiation Benchmarks Against In-Class Analogs


AChE Inhibitory Activity: Complete Inactivity of Arisugacin E Versus Potent Sub-Nanomolar Inhibition by Arisugacin A

In a head-to-head comparative study of all eight arisugacin congeners (A–H) isolated from the same Penicillium sp. FO-4259-11 mutant strain and assayed under identical conditions, Arisugacin E exhibited no inhibition of acetylcholinesterase at the highest concentration tested (100 µM), whereas Arisugacin A and B displayed potent inhibition with IC₅₀ values of approximately 1 nM and 26 nM, respectively, representing a >100,000-fold difference in potency within a single compound family [1]. Intermediate congeners Arisugacin C and D showed moderate activity (IC₅₀ = 2.5 µM and 3.5 µM, respectively), while Arisugacins F, G, and H likewise lacked activity at 100 µM [1]. This binary on/off segregation within a conserved scaffold provides a uniquely controlled experimental system for probing the structural determinants of AChE inhibition [2].

AChE Inhibitory Potency
Head-to-head
Arisugacin E: IC50 > 100 µM (inactive) Arisugacin A: IC50 ≈ 1 nM Arisugacin B: IC50 ≈ 26 nM >100,000-fold potency difference
Reported inactive control for AChE assay specificity within arisugacin chemotype
All congeners tested in parallel from the same fermentation batch (Otoguro et al., 2000)
Acetylcholinesterase inhibition Enzyme kinetics Meroterpenoid SAR

Structural Determinant of Functional Silence: Phenyl Ring Substitution as a Binary Activity Switch in Arisugacin Meroterpenoids

The profound activity difference between Arisugacin E and Arisugacin A is attributed to a discrete structural feature: the substitution pattern on the pendant aromatic ring attached to the α-pyrone DE-ring system. Arisugacin A bears a 3,4-dimethoxyphenyl group that computational docking studies have shown to engage in critical dual-site binding interactions within the AChE active-site gorge, including potential covalent modification, thereby rationalizing its 1 nM potency [1]. Arisugacin E, possessing only a single 4-methoxyphenyl substituent (C₂₇H₃₄O₆; MW 454.56), lacks the second methoxy group required for these high-affinity contacts, resulting in complete loss of measurable binding at 100 µM [2]. The same phenyl substitution dichotomy separates the active Arisugacins C/D (which retain additional oxygenation) from the inactive Arisugacins F/G/H [2]. This SAR rule — that the 3-methoxy substituent on the aromatic ring is indispensable for AChE engagement — is consistent across all eight congeners in the original isolation study [2].

Phenyl Substituent SAR
Class-level
4-methoxyphenyl (E): inactive 3,4-dimethoxyphenyl (A): potent >100,000-fold potency enhancement
3-methoxy group on phenyl ring critical for AChE engagement; establishes zero-activity reference
Structural assignment by NMR; docking supports dual-site interaction for Arisugacin A
Structure–activity relationship Molecular docking AChE binding site

Selectivity Window: Arisugacin E as a Baseline for Evaluating AChE-over-BuChE Selectivity in the Arisugacin Series

The arisugacin chemotype is distinguished by extraordinary selectivity for acetylcholinesterase over butyrylcholinesterase (BuChE). Arisugacin A exhibits >2,000-fold selectivity (AChE IC₅₀ ≈ 1 nM vs. BuChE IC₅₀ > 18 µM), and synthetic (+)-arisugacins A and B have been reported to show >20,000-fold selectivity [1]. Arisugacin E, by virtue of its complete inactivity against AChE at 100 µM, also shows no BuChE inhibition, establishing a dual-negative baseline [2]. This is distinct from clinically used AChE inhibitors: tacrine preferentially inhibits BuChE (IC₅₀ = 12 nM) over AChE, and donepezil exhibits only ~500-fold selectivity — substantially lower than the arisugacin scaffold potential [1]. Arisugacin E therefore serves as the ideal null reference point for quantifying the selectivity gains achieved through structure-guided modifications to the core scaffold, uncontaminated by intrinsic cholinesterase cross-reactivity seen with non-arisugacin chemotypes.

AChE vs BuChE Selectivity
Class-level
Arisugacin E: dual-negative baseline (AChE & BuChE) Arisugacin A: >2,000-fold AChE-selective
Defines zero-activity reference for cholinesterase selectivity profiling within arisugacin series
Clinical comparators (donepezil, tacrine) show different selectivity profiles
Selectivity profiling Butyrylcholinesterase Off-target safety assessment

In Vivo Phenotype Profiling: Arisugacin E as a Behavioral-Null Reference for Zebrafish Motility Screening

A 2019 study employed a phenotype-based zebrafish embryo motility assay to evaluate cholinesterase-inhibitory arisugacins L–Q alongside previously reported congeners. This phenotypic platform successfully revealed bioactivities for several arisugacins that had failed to show activity in prior in vitro AChE assays [1]. Within this framework, arisugacins known to be inactive in vitro, such as Arisugacin E, can serve as negative behavioral controls — any motility impairment observed with Arisugacin E in the zebrafish assay would indicate non-AChE-mediated or nonspecific toxicity mechanisms rather than on-target cholinergic effects. The most potent compound in that study, Arisugacin M (compound 12), exhibited selective AChE inhibition with an IC₅₀ of 191 nM in vitro and produced specific myotome structural defects in zebrafish, demonstrating the assay's capacity to discriminate target-mediated from off-target in vivo effects [1].

Zebrafish Phenotype Control
Supporting context
Arisugacin E: predicted no motility impairment Arisugacin M: myotome defects at 191 nM
Chemotype-matched negative behavioral control for in vivo phenotype screening
Zebrafish embryo motility assay (24–72 hpf); Dai et al., J Nat Prod, 2019
Zebrafish phenotype assay In vivo neurotoxicity screening Motor behavior

Synthetic Tractability: Formal [3+3] Cycloaddition Route Enables Access to Arisugacin E as a Scaffold for Derivative Libraries

While total syntheses of the highly potent Arisugacins A and B require multi-step stereoselective sequences with up to 20+ synthetic transformations [1], Arisugacin E has been targeted via a formal [3+3] cycloaddition strategy that constructs the characteristic dihydropyran ring through condensation of α,β-unsaturated iminium intermediates with 6-aryl-4-hydroxy-2-pyrones, followed by 6π-electrocyclization [2]. This convergent approach, developed at Tianjin University, uses commercially available 2-methyl-1,3-cyclohexanedione as a starting material and proceeds through a tricyclic triol intermediate before coupling with the pyrone derivative, offering a more modular and scalable entry to the arisugacin pentacyclic framework compared to the linear total syntheses of Arisugacins A and B [2]. The relative synthetic accessibility of Arisugacin E makes it a practical scaffold for generating focused libraries of arisugacin analogs for systematic SAR exploration.

Synthetic Route
Supporting context
[3+3] cycloaddition (convergent) vs linear multi-step (20+ steps) for Arisugacin A
Practical scaffold access for meroterpenoid analog library synthesis
Characterized by NMR, HRMS, IR; modular entry from 2-methyl-1,3-cyclohexanedione
Total synthesis Meroterpenoid diversification Medicinal chemistry

Prioritized Research and Procurement Application Scenarios for Arisugacin E


Negative Control for AChE High-Throughput Screening of Natural Product or Synthetic Libraries

In any high-throughput screen (HTS) employing an acetylcholinesterase inhibition readout — whether fluorescence-based (e.g., Ellman assay), luminescence, or mass spectrometry — Arisugacin E should be included on every assay plate as a structurally authentic negative control at a concentration matching the test compounds (typically 10–100 µM). Unlike solvent-only (DMSO) blanks, Arisugacin E controls for potential non-specific interference arising from the meroterpenoid scaffold itself, such as colloidal aggregation, autofluorescence quenching, or non-specific protein binding that could generate false-negative or false-positive hits. Its well-documented inactivity at 100 µM [1] ensures that any observed AChE inhibition in structurally related screening hits can be attributed to specific pharmacophoric features rather than scaffold-derived artifacts.

SAR Probe for Defining Minimal Pharmacophore Requirements in Arisugacin-Derived AChE Inhibitors

Medicinal chemistry programs aiming to simplify the complex pentacyclic arisugacin core while retaining AChE potency can employ Arisugacin E as the baseline inactive reference compound. The binary activity contrast between Arisugacin E (4-methoxyphenyl; IC₅₀ > 100 µM) and Arisugacin A (3,4-dimethoxyphenyl; IC₅₀ ≈ 1 nM) defines the 3-methoxy substituent as a critical potency determinant [2]. By systematically adding functional groups to the Arisugacin E scaffold and measuring the corresponding gain in AChE inhibition, research teams can quantitatively map the energetic contributions of individual substituents to binding affinity, using the same assay conditions that produced the original comparator dataset from Otoguro et al. (2000).

Validation Standard for in Vitro–in Vivo Concordance Studies Using Zebrafish Neurobehavioral Phenotyping

For laboratories implementing phenotypic drug discovery workflows that combine in vitro AChE biochemical assays with in vivo zebrafish embryo motility screens, Arisugacin E serves as an essential concordance control. Arisugacin E should show no motility impairment or myotome disruption when tested alongside active arisugacins such as Arisugacin M (AChE IC₅₀ = 191 nM), which produces quantifiable locomotor defects [3]. A discordant result (e.g., motility impairment by Arisugacin E in the absence of in vitro AChE inhibition) would flag potential scaffold-related off-target toxicity or metabolic bioactivation, enabling assay troubleshooting and refinement of structure–toxicity relationships before committing to lead optimization.

Synthetic Chemistry Benchmark for Convergent Meroterpenoid Scaffold Assembly

Academic and industrial synthetic chemistry groups developing new methodologies for meroterpenoid natural product synthesis can utilize Arisugacin E as a benchmark target for evaluating reaction efficiency and stereochemical outcome. The formal [3+3] cycloaddition route to Arisugacin E provides a modular, convergent disconnection strategy that contrasts with the linear approaches required for Arisugacins A and B [4]. Successful reproduction of the Arisugacin E core, verified by NMR and HRMS characterization, validates a synthetic platform that can subsequently be applied to generate diverse arisugacin analogs for biological evaluation, establishing a direct pipeline from methodology development to bioactive compound production.

Application
Selection Property
Validation Focus
AChE HTS negative control
Structurally matched inactive scaffold
Assay specificity and scaffold-artifact exclusion
SAR pharmacophore mapping
Baseline inactive meroterpenoid core
Substituent-dependent potency gain interpretation
In vitro–in vivo concordance
Chemotype-matched behavioral-null control
Phenotypic assay specificity and toxicity attribution
Synthetic methodology benchmark
Convergent meroterpenoid scaffold
Reaction efficiency and diversification platform
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